Cas no 2411283-85-5 (N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide)

N-Cyclopropyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide is a specialized synthetic compound featuring a piperidine-4-carboxamide core functionalized with cyclopropyl, 1,1-dioxothiolane, and prop-2-enoyl groups. Its structural complexity suggests potential utility as an intermediate in medicinal chemistry, particularly for targeting selective biological pathways. The presence of the 1,1-dioxothiolane moiety may enhance solubility and metabolic stability, while the acrylamide group offers reactivity for further derivatization. This compound is suited for research applications requiring precise molecular modifications, such as protease inhibition or covalent binding studies. Its well-defined stereochemistry and functional group diversity make it a valuable candidate for structure-activity relationship investigations in drug discovery.
N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide structure
2411283-85-5 structure
Product Name:N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
CAS No:2411283-85-5
MF:C16H24N2O4S
MW:340.437763214111
CID:5801897
PubChem ID:165785459
Update Time:2025-05-28

N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26581171
    • Z3672059975
    • 2411283-85-5
    • N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
    • Inchi: 1S/C16H24N2O4S/c1-2-15(19)17-8-5-12(6-9-17)16(20)18(13-3-4-13)14-7-10-23(21,22)11-14/h2,12-14H,1,3-11H2
    • InChI Key: TZEGWHVKSADGNT-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N(C(C1CCN(C(C=C)=O)CC1)=O)C1CC1)(=O)=O

Computed Properties

  • Exact Mass: 340.14567842g/mol
  • Monoisotopic Mass: 340.14567842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 83.1Ų

N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581171-0.05g
N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
2411283-85-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide

Recent Advances in the Study of N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS: 2411283-85-5)

The compound N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS: 2411283-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a cyclopropyl group, a sulfolane moiety, and an acrylamide functionality, has been the subject of several cutting-edge studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a covalent inhibitor targeting specific proteins involved in disease pathways. Studies published in the last year have demonstrated its efficacy in modulating key enzymatic activities, particularly in the context of inflammatory and oncogenic processes. The acrylamide group, a reactive warhead, enables covalent binding to cysteine residues in target proteins, thereby offering a promising strategy for the development of irreversible inhibitors.

One notable study, published in the Journal of Medicinal Chemistry, explored the pharmacokinetic properties of N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide. The researchers reported favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. Additionally, in vitro assays revealed potent inhibition of target proteins at nanomolar concentrations, with minimal off-target effects, underscoring its selectivity and therapeutic potential.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who investigated the compound's application in treating autoimmune diseases. Using a combination of X-ray crystallography and molecular dynamics simulations, the team elucidated the precise binding mode of the compound within the active site of its target enzyme. These findings were complemented by in vivo studies in murine models, which demonstrated marked reduction in disease symptoms and inflammatory markers, supporting its potential as a novel immunomodulatory agent.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as potential toxicity and the need for further optimization of its physicochemical properties are areas of active investigation. Ongoing studies are exploring structural analogs to enhance potency and reduce adverse effects, with preliminary data suggesting that modifications to the piperidine ring could improve drug-like characteristics.

In conclusion, N-cyclopropyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide represents a compelling example of the intersection between chemical biology and drug discovery. Its unique mechanism of action and promising preclinical data position it as a molecule of interest for future therapeutic development. Continued research efforts will be critical in addressing current limitations and unlocking its full potential in treating complex diseases.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd